![molecular formula C11H14N4O3S B4119023 N-4-morpholinyl-N'-(4-nitrophenyl)thiourea](/img/structure/B4119023.png)
N-4-morpholinyl-N'-(4-nitrophenyl)thiourea
Overview
Description
N-4-morpholinyl-N'-(4-nitrophenyl)thiourea (MNPT) is a chemical compound that has been studied for its potential use in scientific research applications. This compound is synthesized using a specific method and has a mechanism of action that has been extensively studied. The biochemical and physiological effects of MNPT have also been investigated, as have its advantages and limitations for use in lab experiments. In
Mechanism of Action
The mechanism of action of N-4-morpholinyl-N'-(4-nitrophenyl)thiourea is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as thymidylate synthase, that are involved in DNA synthesis. It has also been shown to induce the production of reactive oxygen species, which can lead to oxidative stress and cell death.
Advantages and Limitations for Lab Experiments
N-4-morpholinyl-N'-(4-nitrophenyl)thiourea has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to be effective in inhibiting the growth of cancer cells, making it a potential candidate for the development of new cancer therapies.
However, there are also some limitations to the use of this compound in lab experiments. It has been shown to have some toxicity towards normal cells, which could limit its potential use as a therapeutic agent. It also has limited solubility in aqueous solutions, which could make it difficult to use in certain experiments.
Future Directions
For research in this area include further elucidating the mechanism of action of N-4-morpholinyl-N'-(4-nitrophenyl)thiourea, investigating its potential use in combination with other cancer therapies, and developing new analogues with improved properties.
Scientific Research Applications
N-4-morpholinyl-N'-(4-nitrophenyl)thiourea has been studied for its potential use in various scientific research applications. One of the main areas of research has been in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies.
properties
IUPAC Name |
1-morpholin-4-yl-3-(4-nitrophenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O3S/c16-15(17)10-3-1-9(2-4-10)12-11(19)13-14-5-7-18-8-6-14/h1-4H,5-8H2,(H2,12,13,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLHOBTRRPCBDME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1NC(=S)NC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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